Cas no 1006468-71-8 (2-(4-chloro-1H-pyrazol-1-yl)methanesulfonylacetic acid)
1006468-71-8 structure
Product Name:2-(4-chloro-1H-pyrazol-1-yl)methanesulfonylacetic acid
CAS No:1006468-71-8
MF:C6H7ClN2O4S
MW:238.648779153824
MDL:MFCD05862145
CID:3160080
PubChem ID:19621758
Update Time:2025-04-21
2-(4-chloro-1H-pyrazol-1-yl)methanesulfonylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(4-chloro-1H-pyrazol-1-yl)methane]sulfonyl}acetic acid
- 2-(4-chloro-1H-pyrazol-1-yl)methanesulfonylacetic acid
- 2-[(4-chloropyrazol-1-yl)methylsulfonyl]acetic acid
- AKOS000311804
- (4-CHLOROPYRAZOL-1-YL)METHANESULFONYLACETIC ACID
- BBL040970
- 1006468-71-8
- CS-0264247
- 2-{[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETIC ACID
- STL414478
- EN300-92449
- {[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETIC ACID
- 2-(((4-Chloro-1H-pyrazol-1-yl)methyl)sulfonyl)acetic acid
- 2-(((4-Chloro-1H-pyrazol-1-yl)methyl)sulfonyl)aceticacid
- 2-[(4-chloro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
-
- MDL： MFCD05862145
- Inchi： 1S/C6H7ClN2O4S/c7-5-1-8-9(2-5)4-14(12,13)3-6(10)11/h1-2H,3-4H2,(H,10,11)
- InChI Key： DTPFLEUTCKQDIW-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C=1)CS(CC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 237.9815056Da
- Monoisotopic Mass: 237.9815056Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 97.6Ų
2-(4-chloro-1H-pyrazol-1-yl)methanesulfonylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483742-1g |
2-(((4-Chloro-1H-pyrazol-1-yl)methyl)sulfonyl)acetic acid |
1006468-71-8 | 97% | 1g |
$381 | 2022-06-14 | |
| Enamine | EN300-92449-0.05g |
2-[(4-chloro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006468-71-8 | 95% | 0.05g |
$168.0 | 2023-09-01 | |
| Enamine | EN300-92449-0.1g |
2-[(4-chloro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006468-71-8 | 95% | 0.1g |
$252.0 | 2023-09-01 | |
| Enamine | EN300-92449-0.25g |
2-[(4-chloro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006468-71-8 | 95% | 0.25g |
$361.0 | 2023-09-01 | |
| Enamine | EN300-92449-0.5g |
2-[(4-chloro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006468-71-8 | 95% | 0.5g |
$569.0 | 2023-09-01 | |
| Enamine | EN300-92449-1.0g |
2-[(4-chloro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006468-71-8 | 95% | 1.0g |
$727.0 | 2023-02-11 | |
| Enamine | EN300-92449-2.5g |
2-[(4-chloro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006468-71-8 | 95% | 2.5g |
$1428.0 | 2023-09-01 | |
| Enamine | EN300-92449-5.0g |
2-[(4-chloro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006468-71-8 | 95% | 5.0g |
$2110.0 | 2023-02-11 | |
| Enamine | EN300-92449-10.0g |
2-[(4-chloro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006468-71-8 | 95% | 10.0g |
$3130.0 | 2023-02-11 | |
| Enamine | EN300-92449-1g |
2-[(4-chloro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006468-71-8 | 95% | 1g |
$728.0 | 2023-09-01 |
2-(4-chloro-1H-pyrazol-1-yl)methanesulfonylacetic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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